Cas no 866775-12-4 (methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate)

• Product Name: methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate
• CAS No: 866775-12-4
• MF: C₇H₆BrClN₂O₂
• MW: 265.491739749908
• MDL: MFCD18257799
• CID: 1031985
• PubChem ID: 58964440
• Update Time: 2025-05-22

methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-bromo-5-chloropicolinate
• Methyl 3-amino-6-bromo-5-chloropicolite
• methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate
• 866775-12-4
• F1905-6464
• EN300-265019
• SB21169
• PS-20210
• SCHEMBL4772527
• Methyl3-amino-6-bromo-5-chloropicolinate
• DTXSID30730722
• E73657
• AKOS016011824
• DB-334803

• MDL： MFCD18257799
• Inchi： 1S/C7H6BrClN2O2/c1-13-7(12)5-4(10)2-3(9)6(8)11-5/h2H,10H2,1H3
• InChI Key： MSFXDHAGWDLGPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)OC)=N1)N)Cl

Computed Properties

• Exact Mass: 263.93012g/mol
• Monoisotopic Mass: 263.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate

Comprehensive Overview of Methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate (CAS No. 866775-12-4)

Methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate, with the CAS number 866775-12-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This heterocyclic derivative belongs to the pyridine family, characterized by its unique bromo and chloro substituents, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industries value this compound for its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection formulations.

The growing demand for pyridine-based intermediates like methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate is driven by advancements in small-molecule drug development and sustainable agriculture. With increasing interest in green chemistry and precision synthesis, this compound’s efficient halogenated structure aligns with modern trends favoring atom-economical reactions. Its CAS registry number (866775-12-4) is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge applications.

From a structural perspective, the presence of both amino and ester functional groups in methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate enables diverse chemical modifications. This versatility makes it a preferred choice for constructing complex molecular architectures, such as kinase inhibitors or herbicidal agents. Recent publications highlight its utility in cross-coupling reactions, a hotspot in catalytic research, where its bromine moiety facilitates palladium-catalyzed transformations.

In the context of SEO optimization, common queries related to this compound include "synthesis of methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate" and "applications of CAS 866775-12-4." Addressing these, the compound’s synthesis typically involves halogenation and esterification of pyridine precursors under controlled conditions, while its applications span pharmaceutical intermediates and material science. These keywords are strategically emphasized to enhance search visibility.

Quality control and regulatory compliance are critical for methyl 3-amino-6-bromo-5-chloropyridine-2-carboxylate. Analytical techniques like HPLC and NMR ensure purity, meeting industry standards for research-grade chemicals. As global regulations evolve, suppliers prioritize REACH and GMP certifications, topics frequently searched by procurement specialists.

In summary, CAS 866775-12-4 represents a nexus of innovation in organic synthesis, bridging gaps between academia and industrial R&D. Its multifaceted utility, combined with rising interest in halogenated pyridines, positions it as a compound of enduring significance in scientific and commercial landscapes.